5-Phenyl-5-(2-phenylethyl)imidazolidine-2,4-dione

• CAS No.: 5472-91-3
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 5-phenyl-5-(2-phenylethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C17H16N2O2/c20-15-17(19-16(21)18-15,14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10H,11-12H2,(H2,18,19,20,21)
• InChI Key: XQUOCXYTBYMQHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2(C(=O)NC(=O)N2)C3=CC=CC=C3

Description

5-Phenyl-5-(2-phenylethyl)imidazolidine-2,4-dione is a chemical compound that belongs to the class of imidazolidine-2,4-diones.

Preparation Methods

The synthesis of 5-Phenyl-5-(2-phenylethyl)imidazolidine-2,4-dione typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of phenylacetic acid with urea in the presence of a catalyst to form the imidazolidine-2,4-dione ring . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

5-Phenyl-5-(2-phenylethyl)imidazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where one of the hydrogen atoms is replaced by another functional group.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in various organic synthesis reactions.

Biology: The compound has shown potential as an antitumor agent, with studies indicating its selective activity against certain cancer cell lines.

Medicine: Research has explored its anticonvulsant properties, making it a candidate for the development of new antiepileptic drugs.

Industry: It is used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 5-Phenyl-5-(2-phenylethyl)imidazolidine-2,4-dione involves its interaction with specific molecular targets and pathways. For instance, its antitumor activity is believed to be mediated through the inhibition of certain enzymes involved in cell proliferation . Additionally, its anticonvulsant effects are thought to be related to its ability to modulate neurotransmitter receptors in the brain .

Comparison with Similar Compounds

5-Phenyl-5-(2-phenylethyl)imidazolidine-2,4-dione can be compared with other similar compounds such as:

5,5-Diphenylimidazolidine-2,4-dione: Known for its antitumor activity, this compound has a similar structure but different substituents, leading to variations in biological activity.

5-Methyl-5-(2-phenylethyl)imidazolidine-2,4-dione: This compound has been studied for its anticonvulsant properties and shares a similar core structure.

5-Phenyl-5-(phenyl-d5)imidazolidine-2,4-dione: A deuterated analog used in scientific research for studying metabolic pathways.

The uniqueness of this compound lies in its specific substituents, which confer distinct biological activities and make it a valuable compound for various applications.